Cas no 27006-83-3 (5-chloro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 5-chloro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 27006-83-3
• MF: C₆H₆Cl₂N₂O
• MW: 193.0306391716
• CID: 872142
• PubChem ID: 11745492
• Update Time: 2025-04-19

5-chloro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-dimethyl-1H-pyrazole-4-carbonyl chloride
• 5-chloro-1,3-dimethylpyrazole-4-carbonyl chloride
• 1H-pyrazole-4-carbonyl chloride, 5-chloro-1,3-dimethyl-
• LogP

• Inchi： 1S/C6H6Cl2N2O/c1-3-4(6(8)11)5(7)10(2)9-3/h1-2H3
• InChI Key： WIWMMJPXRWAZBB-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)Cl)C(C)=NN1C

Computed Properties

• Exact Mass: 191.98588
• Monoisotopic Mass: 191.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 268.7±35.0 ºC (760 Torr),
• Flash Point: 116.3±25.9 ºC,
• Refractive Index: 1.597
• Solubility: Slightly soluble (17 g/l) (25 º C),
• PSA: 34.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides